BENGHE Foundational & Exploratory
Check Availability & Pricing

Spectroscopic Data Guide: Methyl 2-
(methylthio)butyrate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Methyl 2-(methylthio)butyrate
CAS No.: 51534-66-8
Cat. No.: B1583963
Get Quote
. J

Chemical Identity & Significance

Methyl 2-(methylthio)butyrate is a sulfur-containing ester characterized by a potent sulfurous,
cheesy, and fruity aroma.[1] It serves as a critical savory flavorant in the food industry (e.qg.,
cheese, potato, and meat analogs). Its structural uniqueness lies in the

-positioning of the methylthio group, which significantly influences both its mass spectral
fragmentation and NMR splitting patterns compared to its

-or

-isomers.
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Parameter Data
IUPAC Name Methyl 2-(methylsulfanyl)butanoate
CAS Number 51534-66-8

Molecular Formula

Molecular Weight 148.22 g/mol
FEMA Number 3412
Organoleptic Sulfurous, fruity, cheesy, onion-like nuances

Synthesis & Impurity Profile (Causality of Spectra)

To understand the spectroscopic background, one must recognize the synthesis route. The
standard industrial preparation involves the nucleophilic substitution of methyl 2-bromobutyrate
with sodium methanethiolate (

).

Experimental Causality:

» Starting Material: Methyl 2-bromobutyrate.[2]

» Reagent: Sodium methanethiolate (15% ag. or solid).
e Mechanism:

displacement at the chiral center (C2).

o Implications: Incomplete reaction leads to traces of the bromo-ester in GC-MS. Oxidation
leads to the sulfoxide (M+164), observable in MS and causing downfield NMR shifts.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway explaining potential impurities and structural origin.[2]

Mass Spectrometry (EI-MS)

Method: Electron lonization (70 eV). The mass spectrum of methyl 2-(methylthio)butyrate is
dominated by cleavage adjacent to the heteroatoms. The stability of the sulfur atom directs the
fragmentation.

Key Fragmentation lons

m/z Intensity Assignment Mechanism

148 Low/Med Parent molecule.

(Molecular lon)

Loss of methoxy

117 Low
group from ester.
Loss of thiomethyl
101 Low
group.
-Cleavage: Loss of
89 100 (Base) carbomethoxy group (
).
Rearrangement ion
61 Medium common in methyl
sulfides.
Propyl/Allyl cation
41 High (hydrocarbon

backbone).
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Mechanistic Insight: The base peak at m/z 89 is diagnostic. The bond between the carbonyl

carbon and the

-carbon is weakened by the electron-donating capability of the sulfur atom and the stability of
the resulting carbocation stabilized by sulfur (sulfonium resonance).

Fragmentation Pathway Diagram

Molecular lon (M+)
m/z 148

31 Da (OMe)

Base Peak Fragment
[M - COOCH3]+ [M - OMe]+
m/z 89 m/z 117

Sulfur Fragment
[CH3-S=CH2]+
m/z 61

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway yielding the diagnostic base peak at m/z 89.

Nuclear Magnetic Resonance (NMR)

Solvent:

(Chloroform-d). The NMR spectrum is distinct due to the chiral center at C2, which renders the
C3 methylene protons diastereotopic (magnetically non-equivalent), often appearing as a
complex multiplet rather than a simple quartet.

NMR Data (400 MHz)
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Shift ( Coupling (
Multiplicity Integral Assignment
ppm) Hz)
Ester Methyl (
3.76 Singlet (s) 3H -
)
Doublet of H-C(2) (
3.18 1H
doublets (dd) _proton)
S-Methyl (
2.12 Singlet (s) 3H -
)
_ H-C(3) ( Complex
1.95-1.75 Multiplet (m) 2H . .
_protons) (diastereotopic)
H-C(4) (
1.02 Triplet (t) 3H
-methyl)

Interpretation:

e The H-C(2) signal at ~3.18 ppm is significantly deshielded by both the ester carbonyl and the
sulfur atom.

o The S-Methyl singlet at ~2.12 ppm is characteristic of methyl thioethers.

e The H-C(3) protons are adjacent to a chiral center, making them diastereotopic. They
typically do not appear as a clean quartet but as a complex multiplet.

NMR Data (100 MHz)
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Shift (
Assignment
ppm)
1725 C=0 (Carbonyl)
52.3 O-Me (Methoxy carbon)
C(2) (
51.8
-carbon)
C3) (
254
-carbon)
13.8 S-Me (Thiomethyl carbon)
C(4) (
11.6
-methyl)

Infrared Spectroscopy (IR)

Method: ATR (Attenuated Total Reflectance) or Thin Film. The IR spectrum confirms the ester

functionality and the aliphatic chain. The C-S stretch is weak but observable in the fingerprint

region.

e 2950 - 2870 cm~1: C-H stretch (Aliphatic).

1735 - 1745 cm~1: Strong C=0 stretch (Ester).

e 1435, 1380 cm~1: C-H bend (Methyl/Methylene).

e 1150 - 1200 cm~1: C-O stretch (Ester).

e ~600 - 700 cm~t: C-S stretch (Weak, often obscured).

Analytical Workflow (Quality Control)

For routine analysis in a drug development or flavor chemistry lab, the following GC-MS

protocol is recommended to ensure separation from the 4-(methylthio) isomer.
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GC-MS Protocol

e Column: DB-WAX or polar equivalent (30m x 0.25mm x 0.25um).
e Carrier Gas: Helium @ 1.0 mL/min.
e Oven Program:

o Hold 50°C for 2 min.

o Ramp 10°C/min to 220°C.

o Hold 5 min.

¢ Retention Index (RI): Approx. 1450-1480 on Wax; ~1050 on DB-5.

Analysis Logic Diagram
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Figure 3: Quality control decision tree for validating Methyl 2-(methylthio)butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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